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Compound of Interest
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CAS No.: 13940-38-0

Cat. No.: B1313021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the thermal decomposition of

sodium paraperiodate (Na₃H₂IO₆). It details the decomposition pathway, presents key

quantitative data, and outlines standardized experimental protocols for characterization. This

guide is intended for professionals in research and development who utilize or study periodate

compounds and require a thorough understanding of their thermal stability.

Introduction to Sodium Paraperiodate
Sodium paraperiodate, also known as trisodium dihydrogen periodate, is an inorganic salt

with the chemical formula Na₃H₂IO₆. It is one of the several forms of sodium periodate, existing

as a white, crystalline powder.[1] As a powerful oxidizing agent, sodium paraperiodate is

employed in various chemical syntheses and analytical procedures.[2][3] A critical aspect of its

application, particularly in processes involving elevated temperatures or mechanical stress, is

its thermal stability. Understanding the decomposition mechanism, onset temperatures, and

resulting products is paramount for safe handling, process optimization, and ensuring the

integrity of experimental outcomes.
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This guide elucidates the multi-step thermal degradation process of sodium paraperiodate,

providing a clear pathway from the parent compound to its final, more stable constituents.

Thermal Decomposition Pathway
The thermal decomposition of sodium paraperiodate is not a single-step event but rather a

sequential process involving dehydration followed by the release of oxygen to form a more

stable sodium iodate salt. The process can be summarized in two primary stages:

Stage 1: Dehydration Upon initial heating, sodium paraperiodate undergoes dehydration,

losing its two molecules of constitutional water. This endothermic process results in the

formation of an anhydrous sodium periodate intermediate.

Stage 2: Decomposition to Iodate Following dehydration, at a higher temperature, the

anhydrous intermediate decomposes. This exothermic step involves the reduction of the iodine

atom from a +7 to a +5 oxidation state, with the concurrent release of gaseous oxygen and the

formation of sodium iodate (NaIO₃) and sodium oxide (Na₂O) as the stable solid residues.

The overall balanced chemical equation for the decomposition is:

2 Na₃H₂IO₆(s) → 2 NaIO₃(s) + 2 Na₂O(s) + 2 H₂O(g) + O₂(g)

This pathway is visualized in the diagram below.
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Thermal Decomposition Pathway of Sodium Paraperiodate
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(Na₃H₂IO₆)
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+ Oxygen (O₂)

  Heat (Stage 2)
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Figure 1: Proposed thermal decomposition pathway for sodium paraperiodate.

Quantitative Data Summary
The following tables summarize the key physical properties and thermal decomposition data for

sodium periodates. It is important to note that literature values often refer to sodium

metaperiodate (NaIO₄) but provide a crucial reference for the behavior of the periodate anion

upon heating.

Table 1: Physical and Chemical Properties of Sodium Periodates
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Property Sodium Paraperiodate Sodium Metaperiodate

Formula Na₃H₂IO₆ NaIO₄

Molar Mass 293.89 g/mol 213.89 g/mol

CAS Number 13940-38-0[1][4] 7790-28-5[4]

Appearance White crystalline powder[5] White tetragonal crystals[6][7]

Density ~3.2 g/cm³ (Varies) 3.865 g/cm³[8][9]

Table 2: Thermal Decomposition Data and Theoretical Mass Loss

Thermal Event Compound
Temperature
Range (°C)

Theoretical
Mass Loss (%)

Products

Dehydration Na₃H₂IO₆
100 - 250

(Estimated)
12.25%

Anhydrous

Intermediate,

H₂O

Decomposition
Anhydrous

Intermediate
> 270 5.45% NaIO₃, Na₂O, O₂

Decomposition NaIO₄
~270 - 300[8][10]

[11][12]
7.48% NaIO₃, O₂

Accelerated

Decomposition

(under pressure)

NaIO₄
> 140[6][10][12]

[13]
7.48% NaIO₃, O₂

Note: The temperature range for the dehydration of sodium paraperiodate is an estimation

based on typical dehydration events for inorganic salts and requires experimental verification.

The subsequent decomposition temperature is expected to be similar to that of sodium

metaperiodate.

Experimental Protocols for Thermal Analysis
To empirically determine the thermal decomposition profile of sodium paraperiodate, a

combination of thermoanalytical techniques is recommended. The following sections detail
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standardized protocols for these analyses.

Thermogravimetric Analysis (TGA)
Objective: To quantify the mass changes associated with dehydration and decomposition as a

function of temperature.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of sodium paraperiodate powder into a

ceramic or platinum TGA crucible.

Instrument Setup:

Analyzer: A calibrated thermogravimetric analyzer.

Atmosphere: High-purity Nitrogen or Argon gas.

Flow Rate: 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C for 5 minutes.

Ramp from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis: Plot the percentage of mass loss against temperature. Determine the onset

and peak temperatures for each mass loss event. The first significant mass loss corresponds

to dehydration, and the second corresponds to the loss of oxygen during decomposition.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal events (e.g., dehydration, phase

transitions, decomposition) and determine their endothermic or exothermic nature.[14][15]

Methodology:

Sample Preparation: Accurately weigh 2-5 mg of sodium paraperiodate into an aluminum

or copper DSC pan. Hermetically seal the pan. Prepare an identical empty pan to serve as a
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reference.

Instrument Setup:

Analyzer: A calibrated differential scanning calorimeter.[16]

Atmosphere: High-purity Nitrogen or Argon gas.

Flow Rate: 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C for 5 minutes.

Ramp from 30 °C to 400 °C at a constant heating rate of 10 °C/min.

Data Analysis: Plot the heat flow (mW) against temperature. Identify endothermic peaks

(e.g., dehydration) and exothermic peaks (e.g., decomposition). Integrate the peak areas to

quantify the enthalpy change (ΔH) for each event.

X-ray Diffraction (XRD) of Residue
Objective: To identify the crystalline structure of the solid residue after thermal decomposition

and confirm the formation of sodium iodate.

Methodology:

Sample Preparation: Heat a larger sample (approx. 100 mg) of sodium paraperiodate in a

furnace following the TGA temperature profile (e.g., heat to 350 °C and hold for 10 minutes).

Allow the sample to cool to room temperature in a desiccator.

Instrument Setup:

Analyzer: A powder X-ray diffractometer with a Cu Kα radiation source.

Scan Range (2θ): 10° to 80°.

Step Size: 0.02°.
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Scan Speed: 1-2°/min.

Data Analysis: Compare the resulting diffractogram with standard reference patterns from a

crystallographic database (e.g., ICDD) to confirm the identity of the decomposition products,

primarily sodium iodate (NaIO₃).

The logical flow of these experimental procedures is outlined in the diagram below.
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Experimental Workflow for Thermal Analysis

Sample Preparation
(Na₃H₂IO₆)

Thermogravimetric Analysis (TGA)
(Mass Loss vs. Temp)

Differential Scanning Calorimetry (DSC)
(Heat Flow vs. Temp)

Collect Solid Residue
(Post-heating)

Heat Sample

Data Interpretation and
Pathway Confirmation

X-ray Diffraction (XRD)
(Phase Identification)

Click to download full resolution via product page

Figure 2: A typical experimental workflow for characterizing thermal decomposition.
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Conclusion
The thermal decomposition of sodium paraperiodate (Na₃H₂IO₆) is a predictable, multi-step

process initiated by dehydration, followed by decomposition into sodium iodate, sodium oxide,

and oxygen at temperatures generally exceeding 270 °C. While stable under standard

conditions, its degradation profile is a critical consideration for its use in applications involving

heat. The combination of TGA, DSC, and XRD provides a robust analytical framework for fully

characterizing this process. For professionals in research and drug development, this

knowledge is essential for ensuring the safe handling, storage, and effective application of this

versatile oxidizing agent.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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